Cas no 2228793-20-0 (5-2-(methylamino)ethylthiophene-3-carbonitrile)

• Product Name: 5-2-(methylamino)ethylthiophene-3-carbonitrile
• CAS No: 2228793-20-0
• MF: C₈H₁₀N₂S
• MW: 166.243400096893
• CID: 5875441
• PubChem ID: 165651624
• Update Time: 2025-10-30

5-2-(methylamino)ethylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-2-(methylamino)ethylthiophene-3-carbonitrile
• 2228793-20-0
• EN300-1751869
• 5-[2-(methylamino)ethyl]thiophene-3-carbonitrile

• Inchi： 1S/C8H10N2S/c1-10-3-2-8-4-7(5-9)6-11-8/h4,6,10H,2-3H2,1H3
• InChI Key： ANGLURPCNDMCEE-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1CCNC

Computed Properties

• Exact Mass: 166.05646950g/mol
• Monoisotopic Mass: 166.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.1Ų

Additional information on 5-2-(methylamino)ethylthiophene-3-carbonitrile

Recent Advances in the Study of 5-2-(methylamino)ethylthiophene-3-carbonitrile (CAS: 2228793-20-0)

The compound 5-2-(methylamino)ethylthiophene-3-carbonitrile (CAS: 2228793-20-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene-carbonitrile scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, highlighting its relevance in drug discovery and development.

One of the key areas of interest is the compound's role as a modulator of specific biological targets. Preliminary research indicates that 5-2-(methylamino)ethylthiophene-3-carbonitrile exhibits selective binding affinity towards certain enzyme systems, particularly those involved in neurodegenerative diseases and cancer pathways. Its structural features, including the methylaminoethyl side chain, contribute to its ability to penetrate cellular membranes and interact with intracellular targets.

Recent synthetic approaches have optimized the production of 5-2-(methylamino)ethylthiophene-3-carbonitrile, improving yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance efficiency. These methodological advancements are critical for scaling up production and facilitating further preclinical studies.

Pharmacological evaluations have revealed that this compound demonstrates notable bioactivity in vitro and in vivo. For instance, studies have shown its efficacy in inhibiting specific kinase enzymes implicated in tumor growth. Additionally, its neuroprotective effects have been observed in models of oxidative stress, suggesting potential applications in treating neurodegenerative disorders like Alzheimer's disease.

Despite these promising findings, challenges remain in fully elucidating the compound's safety profile and pharmacokinetic properties. Ongoing research aims to address these gaps through comprehensive toxicology studies and formulation optimization. The development of derivatives and analogs is also being explored to enhance therapeutic efficacy and reduce potential side effects.

In conclusion, 5-2-(methylamino)ethylthiophene-3-carbonitrile (CAS: 2228793-20-0) represents a compelling candidate for further investigation in drug development. Its versatile pharmacological profile and synthetic accessibility position it as a valuable tool for advancing our understanding of disease mechanisms and discovering new therapeutic interventions. Future studies will likely focus on translational research to bridge the gap between laboratory findings and clinical applications.